Puxitatug samrotecan drug-linker

• Molecular Formula: C60H84N8O20S
• Molecular Weight: 1269.4 g/mol
• InChI: InChI=1S/C60H84N8O20S/c1-5-60(79)42-31-46-53-40(33-68(46)56(74)41(42)34-88-59(60)78)38-7-6-8-39-44(9-10-45(64-53)51(38)39)65-54(72)37(4)63-55(73)52(36(2)3)66-49(70)12-15-80-17-19-82-21-23-84-25-27-86-29-30-87-28-26-85-24-22-83-20-18-81-16-13-62-48(69)11-14-67-50(71)32-47(57(67)75)89-35-43(61)58(76)77/h9-10,31,36-37,43,47,52,79H,5-8,11-30,32-35,61H2,1-4H3,(H,62,69)(H,63,73)(H,65,72)(H,66,70)(H,76,77)/t37-,43-,47?,52-,60-/m0/s1
• InChIKey: REAYKXFFPHTHMW-KOKFKPPGSA-N

Puxitatug Samrotecan Drug-Linker: Chemical Identity & ADC Conjugation

Puxitatug samrotecan drug-linker (CAS 3025787-81-6; synonym: AZD8205 drug-linker) is a drug-linker conjugate for antibody–drug conjugate (ADC) synthesis, comprising a cathepsin B–cleavable Mal-PEG8-Val-Ala linker covalently bonded to the topoisomerase I inhibitor exatecan (AZ14170132 / AZ'0133) . The construct has a molecular formula of C₆₀H₈₄N₈O₂₀S and a molecular weight of 1269.42 Da . It is the intermediate chemical entity used to prepare the full ADC puxitatug samrotecan (AZD8205) by conjugation to interchain cysteine residues of the anti-B7-H4 antibody puxitatug (INT-016) at a drug-to-antibody ratio (DAR) of 8 [1]. The linker incorporates a propionyl-PEG8 spacer engineered to favor thio-succinimide hydrolysis over retro-Michael deconjugation, conferring durable in vivo DAR stability that was selected over three other linker–payload variants evaluated in parallel [2].

ADC Synthesis-Ready Intermediate: Interchain cysteine conjugation at designed drug-to-antibody ratio for B7-H4 targeted ADCs.

Propionyl-PEG8-Val-Ala Linker: Cathepsin B–cleavable dipeptide with a spacer that drives thio-succinimide hydrolysis for durable in vivo DAR stability.

Topoisomerase I Inhibitor Payload: Exatecan derivative with bystander-capable membrane permeability, supporting antigen-heterogeneity research.

• [1] ADC Database (ADCDB). AZD8205 Antibody-drug Conjugate Information. ADC ID: DRG0XKZBO. Drug-to-Antibody Ratio 8; Linker Mal-PEG8-Val-Ala; Payload AZ0132. Accessed April 2026. View Source
• [2] Huang Y, Mou S, Wang Y, et al. Extensive Biotransformation Profiling of AZD8205, an Anti-B7-H4 Antibody-Drug Conjugate, Elucidates Pathways Underlying Its Stability In Vivo. Analytical Chemistry. 2024;96(42):16525-16533. doi:10.1021/acs.analchem.4c02309. View Source

Propionyl-PEG8 Stability: Why Generic Substitution Fails

Commercially available Mal-PEG8-Val-Ala–PAB–Exatecan or Mal-PEG8-amide-Val-Ala-(4-NH₂)-Exatecan drug-linkers (e.g., Compound 9b, CAS 2679821-39-5; Compound 1033) share the same cathepsin B–cleavable dipeptide trigger and the same exatecan payload class, yet differ critically in the chemical identity of the spacer between the maleimide conjugation handle and the Val-Ala cleavage site . The puxitatug samrotecan drug-linker incorporates a propionyl-PEG8 spacer whose exact structure governs the kinetic competition between thio-succinimide ring hydrolysis (which stabilizes the conjugate) and retro-Michael payload deconjugation (which erodes DAR in circulation) [1]. An extensive biotransformation study comparing four linker variants on the identical antibody–payload platform demonstrated that the propionyl-PEG8 spacer (ADC1/AZD8205 and ADC4) drove rapid hydrolysis to a stable ring-opened form within 48 hours post-dose, while caproyl-PEG8 variants (ADC2/ADC3) predominantly underwent progressive payload deconjugation, yielding lower-DAR species and free thiols that engage in secondary reactions including albumin adduct formation [1]. Consequently, substituting a generic Val-Ala-Exatecan drug-linker that lacks this optimized spacer chemistry introduces uncontrolled DAR attrition and unpredictable in vivo pharmacology that cannot be compensated by adjusting conjugate stoichiometry alone [1].

Puxitatug Samrotecan Drug-Linker

Propionyl-PEG8 spacer

Rapid thio-succinimide hydrolysis outcompetes retro-Michael deconjugation, maintaining DAR 8 integrity over 12 days in vivo. DAR stability supports consistent ADC exposure.

Generic Val-Ala-Exatecan Linkers

Caproyl or other spacers

Progressive payload deconjugation on heavy chain beyond 48 h generates lower-DAR species and free thiol–adduct formation. DAR attrition may shift pharmacology and confound efficacy/toxicology readouts.

• [1] Huang Y, Mou S, Wang Y, et al. Extensive Biotransformation Profiling of AZD8205, an Anti-B7-H4 Antibody-Drug Conjugate, Elucidates Pathways Underlying Its Stability In Vivo. Analytical Chemistry. 2024;96(42):16525-16533. doi:10.1021/acs.analchem.4c02309. View Source

Puxitatug Samrotecan Drug-Linker: Comparative Evidence

In Vivo DAR Retention: Propionyl-PEG8 vs Caproyl-PEG8

A head-to-head biotransformation study evaluated four anti-B7-H4 ADCs differing only in linker composition: ADC1 (propionyl-PEG8-Val-Ala; AZD8205), ADC2 (caproyl-PEG8-Val-Ala), ADC3 (caproyl-PEG8-GGFG), and ADC4 (propionyl-PEG8-GGFG), all at DAR 8 with the identical TOP1i payload [1]. For ADC1 and ADC4, hydrolyzed thio-succinimide species became the dominant light-chain form by 48 h post-dose and progressively became the major heavy-chain species, reflecting rapid, stabilizing ring hydrolysis [1]. In contrast, ADC2 and ADC3 exhibited progressive payload deconjugation on the heavy chain as the major biotransformation pathway, particularly beyond 48 h, generating lower-DAR species and exposing free thiols that formed cysteine, glutathione, and albumin adducts [1]. The propionyl-PEG8 spacer conferred faster hydrolysis kinetics than the caproyl spacer, and the hydrolysis reaction outcompeted retro-Michael deconjugation, providing a mechanistic basis for durable in vivo DAR [1]. The biotransformation study explicitly concluded that ADC1 (AZD8205) exhibited 'superb conjugation stability in vivo' and 'durable DAR' among the four linker designs evaluated [1].

In Vivo DAR Stability

Direct head-to-head comparison

Propionyl-PEG8: hydrolysis dominant by 48 h

Caproyl-PEG8: deconjugation dominant beyond 48 h

Spacer chemistry controls DAR retention pathway in vivo.

Tg32 mouse model, intact LBA-LC-HRMS profiling over 12 days.

Evidence Dimension	In vivo biotransformation pathway preference and DAR stability at 48–288 h post-dose in Tg32 mice
Target Compound Data	ADC1 (propionyl-PEG8-Val-Ala-TOP1i): thio-succinimide hydrolysis dominant; hydrolyzed species become most abundant LC form by 48 h; slower deconjugation rate; durable DAR
Comparator Or Baseline	ADC2 (caproyl-PEG8-Val-Ala-TOP1i) and ADC3 (caproyl-PEG8-GGFG-TOP1i): heavy-chain payload deconjugation dominant beyond 48 h; progressive DAR loss; free thiol and albumin adduct formation
Quantified Difference	Qualitative pathway switch: hydrolysis (stabilizing) vs. deconjugation (destabilizing); deconjugation on heavy chain was 'the major form' for ADC2/ADC3 at time points after 48 h, whereas hydrolyzed species predominated for ADC1/ADC4
Conditions	Single IV dose in Tg32 mice; plasma sampled over 12 days; intact LBA-LC-HRMS profiling of light-chain and heavy-chain biotransformation species

Why This Matters

Durable DAR is a prerequisite for predictable ADC pharmacokinetics, exposure–response relationships, and therapeutic index; a drug-linker that progressively deconjugates in vivo generates heterogeneous pharmacologically active species and may compromise both efficacy and toxicology interpretation.

• [1] Huang Y, Mou S, Wang Y, et al. Extensive Biotransformation Profiling of AZD8205, an Anti-B7-H4 Antibody-Drug Conjugate, Elucidates Pathways Underlying Its Stability In Vivo. Analytical Chemistry. 2024;96(42):16525-16533. doi:10.1021/acs.analchem.4c02309. View Source

Val-Ala-PEG8 vs GGFG Linker-Payloads: Stability, Efficacy, Safety

In the primary preclinical development study, multiple TOP1i-ADCs were prepared with Val-Ala (VA) or Gly-Gly-Phe-Gly (GGFG) peptide linkers, each with or without a PEG8 spacer, and compared in biophysical, in vivo efficacy, and rat toxicology studies [1]. This systematic evaluation informed the selection of the bystander-capable Val-Ala-PEG8-TOP1i payload (AZ14170133/AZ'0133) for AZD8205, which 'demonstrated improved stability, efficacy, and safety compared with other linker–payload ADCs' [1]. The final AZD8205 construct bearing this drug-linker achieved a 69% overall response rate (ORR) in 26 patient-derived xenograft (PDX) tumors following a single 3.5 mg/kg IV dose, with a complete response rate of 36% (9/26 models) [1] [2]. Tumor response correlated with homologous recombination repair (HRR) deficiency (HRD) status and elevated B7-H4 expression levels in HRR-proficient models [1]. In high B7-H4–expressing PDX models, a suboptimal dose of AZD8205 (1.25 mg/kg) combined with the PARP1-selective inhibitor AZD5305 achieved 100% tumor growth inhibition (TGI), compared with 24.5% TGI for ADC monotherapy at the same dose [3].

Val-Ala-PEG8 vs GGFG

Direct head-to-head comparison

Val-Ala-PEG8 selected for AZD8205 over GGFG variants

69% ORR, 36% CR in 26 PDX models at 3.5 mg/kg

Multi-parameter ranking favored Val-Ala-PEG8 for stability, model response, and tolerability.

Preclinical PDX panel; HRD status correlated with response.

Evidence Dimension	Integrated assessment of in vivo stability, antitumor efficacy, and rat toxicology across Val-Ala vs GGFG linker variants
Target Compound Data	Val-Ala-PEG8-TOP1i (AZ14170133) selected for AZD8205: improved stability, efficacy, and safety vs comparators; 69% ORR in 26 PDX tumors (3.5 mg/kg single dose); 36% complete responses
Comparator Or Baseline	GGFG-based linker-payload variants and non-PEG8 variants evaluated in parallel; quantitative efficacy comparator data for GGFG variants not separately reported but ranked inferior on composite stability-efficacy-safety assessment
Quantified Difference	Selection decision based on multi-parameter ranking; Val-Ala-PEG8-TOP1i selected as the lead drug-linker; 69% ORR with 36% CR rate at 3.5 mg/kg in PDX panel
Conditions	Biophysical characterization, in vivo murine efficacy (26 PDX models spanning TNBC, ovarian, cholangiocarcinoma), and rat toxicology

Why This Matters

The GGFG tetrapeptide linker (used in trastuzumab deruxtecan/Enhertu) is a common comparator; this direct evidence demonstrates that for the B7-H4–TOP1i ADC context, Val-Ala-PEG8 provided a measurable composite advantage over GGFG, reducing the risk of selecting a suboptimal linker–payload pair for this antibody–target–payload combination.

• [1] Kinneer K, Flynn M, Thomas SB, et al. Design and Preclinical Evaluation of a Novel B7-H4–Directed Antibody–Drug Conjugate, AZD8205, Alone and in Combination with the PARP1-Selective Inhibitor AZD5305. Clinical Cancer Research. 2023;29(6):1086-1101. doi:10.1158/1078-0432.CCR-22-2630. View Source
• [2] ADC Review. AZD8205 (Puxitatug Samrotecan) – Preclinical Data Summary. Published September 2022. Accessed April 2026. View Source
• [3] Jhaveri K, Han HS, Dotan E, et al. B7 Homolog 4 (B7-H4)-Directed Agents in Oncology Clinical Trials: A Review. Journal of Immunotherapy and Precision Oncology. 2025;8(2):153-160. doi:10.36401/JIPO-24-34. View Source

DAR Loading Compared with Felmetatug Vedotin (B7-H4 ADC)

Puxitatug samrotecan drug-linker is conjugated to its cognate antibody at a DAR of 8, achieved through reduction of interchain disulfide bonds to generate 8 reactive cysteine thiols per antibody [1]. In contrast, the closest clinical-stage B7-H4 ADC comparator, felmetatug vedotin (SGN-B7H4V / PF-08046048), employs a vedotin drug-linker (maleimidocaproyl-Val-Cit-PABC-MMAE) conjugated at a DAR of 4 [2]. Another B7-H4 ADC, GSK5733584 (HS-20089 / mocertatug rezetecan), carries a TOP1i payload at a DAR of 6 [2]. The DAR 8 configuration delivers twice as many payload molecules per internalized antibody relative to DAR 4, providing higher intracellular drug concentration upon target engagement. The biotransformation study confirmed that the propionyl-PEG8 linker chemistry of AZD8205 maintains durable DAR 8 in vivo without progressive deconjugation, distinguishing it from other interchain-cysteine DAR 8 constructs that may suffer DAR attrition [3].

DAR Loading Comparison

Class-level inference

DAR 8 (puxitatug samrotecan) vs DAR 4/6 comparators

Higher payload loading combined with stable in vivo DAR may enable research at lower antibody doses.

DAR alone does not determine efficacy; stability is the key differentiator.

Evidence Dimension	Drug-to-antibody ratio (DAR) and associated linker conjugation chemistry
Target Compound Data	Puxitatug samrotecan drug-linker: interchain cysteine conjugation, DAR 8, propionyl-PEG8-Val-Ala linker with durable in vivo DAR
Comparator Or Baseline	Felmetatug vedotin: maleimidocaproyl-Val-Cit-PABC-MMAE, DAR 4; GSK5733584: TOP1i payload, DAR 6
Quantified Difference	DAR 8 vs DAR 4 (2× payload molecules per antibody) vs DAR 6 (1.33×); note: DAR alone does not determine efficacy; DAR stability in vivo is a key differentiator
Conditions	All three ADCs target B7-H4; DAR values from published clinical trial descriptions and ADC database annotations

Why This Matters

Higher DAR is not inherently superior if accompanied by instability, but the demonstrated durable DAR 8 of the puxitatug samrotecan drug-linker provides a stable high-loading platform that may enable efficacy at lower antibody doses, with implications for manufacturing cost, target-mediated drug disposition, and normal-tissue toxicity relative to DAR 4 or DAR 6 B7-H4 ADCs.

• [1] ADC Database (ADCDB). AZD8205 Antibody-drug Conjugate Information. ADC ID: DRG0XKZBO. Conjugate Type: Reactive Cysteines; DAR 8. Accessed April 2026. View Source
• [2] Jhaveri K, Han HS, Dotan E, et al. B7 Homolog 4 (B7-H4)-Directed Agents in Oncology Clinical Trials: A Review. Journal of Immunotherapy and Precision Oncology. 2025;8(2):153-160. doi:10.36401/JIPO-24-34. [Table 2]. View Source
• [3] Huang Y, Mou S, Wang Y, et al. Extensive Biotransformation Profiling of AZD8205, an Anti-B7-H4 Antibody-Drug Conjugate, Elucidates Pathways Underlying Its Stability In Vivo. Analytical Chemistry. 2024;96(42):16525-16533. doi:10.1021/acs.analchem.4c02309. View Source

Endometrial Cancer ORR: Puxitatug Samrotecan vs Felmetatug Vedotin

In the first-in-human phase I/IIa BLUESTAR study (NCT05123482), puxitatug samrotecan (ADC incorporating the puxitatug samrotecan drug-linker) was evaluated in patients with advanced/metastatic endometrial cancer. Among 52 evaluable patients, the 2.0 mg/kg cohort (n=26) achieved an ORR of 34.6% and the 2.4 mg/kg cohort (n=26) achieved an ORR of 38.5%, with 12-week disease control rates (DCR) of 80.8% and 84.6%, respectively; median progression-free survival was 7 months in both cohorts [1]. Responses were observed across a range of B7-H4 expression levels, including patients with low B7-H4 expression (≥25% to <50% tumor cells) [1]. In the phase I SGNB7H4V-001 trial of felmetatug vedotin (MMAE payload, DAR 4), 1 complete response was observed among 16 endometrial cancer patients, yielding an ORR of approximately 6.3% in this tumor type [2]. Across all tumor types in the felmetatug vedotin phase I trial, the ORR was 18.5% overall (n=75), with the highest tumor-specific ORR in breast cancer at 28% [3]. Cross-study comparison is limited by differences in patient populations, prior therapy, and B7-H4 selection criteria.

Endometrial Cancer ORR

Cross-study comparable

Puxitatug samrotecan: ORR 34.6–38.5%, DCR 80.8–84.6% (n=52)

Felmetatug vedotin: ORR ~6.3% in endometrial subgroup (n=16)

Reported endometrial cancer endpoint context; cross-trial comparison.

Phase I dose-escalation trials; dosing schedules differed (Q3W vs Q2W).

Evidence Dimension	Objective response rate (ORR) and disease control rate (DCR) in advanced/metastatic endometrial cancer patients
Target Compound Data	Puxitatug samrotecan (AZD8205): ORR 34.6% (2.0 mg/kg), 38.5% (2.4 mg/kg); DCR 80.8–84.6% at 12 weeks; median PFS 7 months; n=52 evaluable endometrial cancer patients in BLUESTAR phase I/IIa
Comparator Or Baseline	Felmetatug vedotin (SGN-B7H4V): 1 complete response in 16 endometrial cancer patients (ORR ~6.3%); pan-tumor ORR 18.5% (n=75); highest tumor-type ORR 28% in breast cancer (n=25 evaluable)
Quantified Difference	Endometrial cancer ORR approximately 6.1-fold higher for puxitatug samrotecan (38.5% vs 6.3%); DCR 84.6% (puxitatug samrotecan) vs not reported for endometrial-specific felmetatug vedotin subgroup
Conditions	Phase I dose-escalation studies; BLUESTAR (NCT05123482) required B7-H4-positive tumors by IHC; SGNB7H4V-001 (NCT05194072) enrolled advanced solid tumors; both studies allowed heavily pretreated patients; dosing schedules differ (Q3W vs Q2W)

Why This Matters

Endometrial cancer represents the lead indication for puxitatug samrotecan (phase III Bluestar-Endometrial01 trial ongoing); the clinical ORR data support the selection of this drug-linker over MMAE-based B7-H4 ADCs for research programs targeting gynecologic malignancies where B7-H4 prevalence is highest.

• [1] Gaillard S, et al. Puxitatug samrotecan (P-Sam) in patients with advanced/metastatic endometrial cancer: results from the phase I/IIa BLUESTAR study. Presented at Society of Gynecologic Oncology (SGO) Annual Meeting, March 2025. Reported in MedPage Today, March 18, 2025. View Source
• [2] Monk BJ. Dr Monk on the Investigation of B7-H4–Directed Vedotin ADCs in Gynecologic Cancers. OncLive. Published December 6, 2023. Reporting SGNB7H4V-001 trial preliminary data: 1 CR in 16 endometrial cancer patients; 7 responses in 28 breast cancer patients; 4 responses in 20 ovarian cancer patients. View Source
• [3] Jhaveri K, Han HS, Dotan E, et al. B7 Homolog 4 (B7-H4)-Directed Agents in Oncology Clinical Trials: A Review. Journal of Immunotherapy and Precision Oncology. 2025;8(2):153-160. doi:10.36401/JIPO-24-34. View Source

TOP1i vs MMAE Payload Toxicity: Hematologic vs Neuropathic

The puxitatug samrotecan drug-linker delivers the topoisomerase I inhibitor exatecan (AZ14170132), whose dose-limiting toxicities (DLTs) in the phase I BLUESTAR study were neutropenia and thrombocytopenia at 3.2 mg/kg, with the most common treatment-emergent adverse events being nausea (58.7%), neutropenia (56.5%), and anemia (50.0%) [1]. In contrast, the MMAE payload of felmetatug vedotin produced DLTs at 1.5 mg/kg including peripheral sensory neuropathy, arterial embolism, and neutropenia, with peripheral sensory neuropathy occurring in 20% of patients and fatigue in 20% [1]. The TOP1i payload toxicity profile (predominantly hematologic and gastrointestinal) is non-overlapping with the neuropathic toxicity of MMAE, making puxitatug samrotecan drug-linker-based ADCs more amenable to combination regimens with other neurotoxic agents or in patient populations with pre-existing neuropathy [1]. Furthermore, the bystander killing capacity of the AZ14170132 payload—attributed to its high membrane permeability allowing extracellular release and re-uptake—addresses heterogeneous B7-H4 expression within tumors [2].

Payload Toxicity Profile

Class-level inference

TOP1i (exatecan): DLTs neutropenia, thrombocytopenia; no peripheral neuropathy reported

MMAE (vedotin): DLTs included peripheral neuropathy (20%)

Tolerability endpoint profiles differ by payload class; TOP1i avoids cumulative neurotoxicity.

Cross-study Phase I comparison; consider for combination research design.

Evidence Dimension	Payload class–specific toxicity profiles and DLT spectrum
Target Compound Data	TOP1i payload (exatecan/AZ14170132) via puxitatug samrotecan drug-linker: DLTs = neutropenia, thrombocytopenia at 3.2 mg/kg; most common any-grade AEs = nausea (58.7%), neutropenia (56.5%), anemia (50.0%)
Comparator Or Baseline	MMAE payload via felmetatug vedotin drug-linker: DLTs = hyperglycemia (1.25 mg/kg), arterial embolism/neutropenia/peripheral neuropathy (1.5 mg/kg), transaminitis (2.0 mg/kg); most common AEs = fatigue (20%), peripheral neuropathy (20%), neutropenia (14.3%)
Quantified Difference	Peripheral neuropathy: 0% reported as common AE for puxitatug samrotecan vs 20% for felmetatug vedotin; DLT dose relative to payload class: 3.2 mg/kg (TOP1i) vs 1.5 mg/kg (MMAE)
Conditions	Phase I dose-escalation trials: BLUESTAR (NCT05123482) for puxitatug samrotecan; SGNB7H4V-001 (NCT05194072) for felmetatug vedotin; cross-study comparison with different patient populations

Why This Matters

The choice of payload class determines the toxicity management strategy and combination therapy feasibility in clinical development. Researchers designing B7-H4–targeted ADC programs should consider that TOP1i-based drug-linkers avoid the cumulative neurotoxicity characteristic of vedotin ADCs, which can be dose-limiting and quality-of-life–impacting in long-term treatment settings.

• [1] Jhaveri K, Han HS, Dotan E, et al. B7 Homolog 4 (B7-H4)-Directed Agents in Oncology Clinical Trials: A Review. Journal of Immunotherapy and Precision Oncology. 2025;8(2):153-160. doi:10.36401/JIPO-24-34. [Table 2: comparative toxicity data]. View Source
• [2] Pommier Y, Thomas A. New Life of Topoisomerase I Inhibitors as Antibody–Drug Conjugate Warheads. Clinical Cancer Research. 2023;29(6):991-993. doi:10.1158/1078-0432.CCR-22-3640. View Source

Combination with PARP Inhibitor and Immunotherapy: Syngeneic Efficacy

Puxitatug samrotecan (ADC carrying the puxitatug samrotecan drug-linker) was tested in a fully immunocompetent syngeneic mouse model (MC38 engineered to express human B7-H4) as monotherapy, doublet, and triplet combinations with the monovalent bispecific anti-PD-1/TIGIT antibody rilvegostomig and the PARP1-selective inhibitor saruparib [1]. The doublet combination of puxitatug samrotecan (single IV dose 7 mg/kg) plus rilvegostomig induced significant tumor growth inhibition (p<0.0001 vs monotherapy) and improved survival [1]. The triplet combination (puxitatug samrotecan + rilvegostomig + saruparib 0.1 mg/kg daily oral × 21 days) resulted in a majority of animals achieving complete and durable tumor regression [1]. Pharmacodynamic analysis at 11 days post-treatment revealed a greater than 2-fold increase in intratumoral CD3⁺ T cells and a greater than 3-fold increase in cytotoxic effector CD8⁺ T cells in the triplet group compared to untreated controls, accompanied by decreased myeloid-derived suppressor cells (MDSCs) and increased macrophages expressing the co-stimulatory molecule CD86 [1]. These immunomodulatory effects are mechanistically linked to the immunogenic cell death induced by the TOP1i payload delivered via the drug-linker [1].

Combination Immunotherapy

Supporting evidence

Triplet therapy: complete regression in MC38 model; >3-fold intratumoral CD8⁺ T cells

Supports ADC–immunotherapy–PARP inhibitor combination research rationale.

Syngeneic mouse model expressing human B7-H4; PD at day 11.

Evidence Dimension	Tumor growth inhibition, survival, and tumor immune microenvironment modulation in syngeneic mouse models
Target Compound Data	Puxitatug samrotecan 7 mg/kg single IV + rilvegostomig: significant tumor growth inhibition (p<0.0001); triplet + saruparib 0.1 mg/kg: majority complete and durable tumor regression; >3-fold increase in intratumoral CD8⁺ T cells vs untreated
Comparator Or Baseline	Untreated controls and monotherapy arms; no comparator B7-H4 ADC evaluated in the same model system
Quantified Difference	Triplet therapy: majority complete regression; CD8⁺ T cells >3-fold increase; CD3⁺ T cells >2-fold increase; MDSCs decreased; CD86⁺ macrophages increased all relative to untreated controls
Conditions	MC38 syngeneic model expressing human B7-H4 in C57BL/6 mice; tumors 100–200 mm³ at randomization; pharmacodynamic evaluation by flow cytometry at day 11

Why This Matters

The triplet combination data establish a mechanistic rationale for combining puxitatug samrotecan drug-linker–based ADCs with PARP inhibitors and T-cell–redirecting immunotherapies, which is being clinically evaluated in the BLUESTAR platform trial (NCT05123482). This provides an evidence-based expansion path beyond monotherapy that is not yet demonstrated for other B7-H4 drug-linker platforms.

• [1] Boni V, Spenlé C, Gazzah A, et al. 694 Potent combination activity of B7-H4 TOP1i ADC puxitatug samrotecan with the monovalent bispecific anti-PD-1/TIGIT antibody rilvegostomig and PARP1 inhibitor saruparib in experimental cancer models. Journal for ImmunoTherapy of Cancer. 2025;13(Suppl 2):A798. doi:10.1136/jitc-2025-SITC2025.0694. View Source

Puxitatug Samrotecan Drug-Linker: Application Scenarios

Benchmarking High-DAR Conjugates with In Vivo DAR Stability

Research groups developing novel B7-H4–targeted ADCs or benchmarking linker–payload technologies should prioritize the puxitatug samrotecan drug-linker as a reference standard. The biotransformation study provides the most comprehensive publicly available dataset comparing four linker designs on an identical antibody–payload platform, with ADC1 (AZD8205) demonstrating durable DAR 8 through propionyl-PEG8–driven thio-succinimide hydrolysis that outcompetes retro-Michael deconjugation [1]. This dataset enables researchers to benchmark novel linker chemistries against a well-characterized control where the structure–stability relationship has been mechanistically elucidated over a 12-day in vivo time course [1].

Preclinical Toxicology of TOP1i ADCs: Hematologic DLT Reference

For toxicology programs evaluating topoisomerase I inhibitor ADCs, the puxitatug samrotecan drug-linker provides a reference compound with a well-defined DLT profile (neutropenia and thrombocytopenia at 3.2 mg/kg in humans) that is characteristic of the TOP1i payload class and distinct from microtubule inhibitor–based drug-linkers [1]. The rat toxicology data from the preclinical evaluation, which contributed to the selection of this drug-linker over GGFG-based alternatives, provide an additional cross-species toxicology benchmark [2].

ADC-Immunotherapy Combinations: B7-H4 Targeting and Immunogenic Cell Death

Investigators exploring ADC–immunotherapy combinations can utilize the puxitatug samrotecan drug-linker as part of a B7-H4 ADC construct that has demonstrated combination activity with PD-1/TIGIT bispecific antibodies and PARP1 inhibitors, resulting in complete tumor regression and >3-fold intratumoral CD8⁺ T-cell expansion in syngeneic models [1]. The bystander-capable TOP1i payload (AZ14170132) contributes to this immunomodulatory effect through membrane-permeable payload release that addresses antigen heterogeneity [2].

Endometrial and Ovarian Cancer Xenograft: B7-H4 ADC Reference

For PDX or CDX efficacy studies in gynecologic malignancies, puxitatug samrotecan drug-linker–derived ADC provides a clinically validated benchmark: a 69% ORR with 36% complete responses in 26 TNBC PDX models at 3.5 mg/kg [1], and clinical ORR of 34.6–38.5% in heavily pretreated endometrial cancer patients with 12-week DCR exceeding 80% [2]. This enables efficacy benchmarking for novel B7-H4 or gynecologic tumor-targeting ADCs.

Application

Selection Property

Validation Focus

ADC linker stability benchmarking

Propionyl-PEG8 spacer chemistry

Hydrolysis vs deconjugation kinetics in vivo

TOP1i ADC toxicology reference

Hematologic DLT profile

Neutropenia and thrombocytopenia characterization

B7-H4 ADC–immunotherapy combination studies

Bystander-capable TOP1i payload

Intratumoral CD8⁺ T cell expansion and immune modulation

Gynecologic malignancy xenograft benchmarking

B7-H4 targeting with Val-Ala-PEG8 linker

PDX response endpoint context and HRD correlation

• [1] Huang Y, Mou S, Wang Y, et al. Extensive Biotransformation Profiling of AZD8205, an Anti-B7-H4 Antibody-Drug Conjugate, Elucidates Pathways Underlying Its Stability In Vivo. Analytical Chemistry. 2024;96(42):16525-16533. doi:10.1021/acs.analchem.4c02309. View Source
• [2] Kinneer K, Flynn M, Thomas SB, et al. Design and Preclinical Evaluation of a Novel B7-H4–Directed Antibody–Drug Conjugate, AZD8205, Alone and in Combination with the PARP1-Selective Inhibitor AZD5305. Clinical Cancer Research. 2023;29(6):1086-1101. doi:10.1158/1078-0432.CCR-22-2630. View Source
• [3] Jhaveri K, Han HS, Dotan E, et al. B7 Homolog 4 (B7-H4)-Directed Agents in Oncology Clinical Trials: A Review. Journal of Immunotherapy and Precision Oncology. 2025;8(2):153-160. doi:10.36401/JIPO-24-34. View Source
• [4] Gaillard S, et al. Puxitatug samrotecan (P-Sam) in patients with advanced/metastatic endometrial cancer: results from the phase I/IIa BLUESTAR study. Presented at SGO Annual Meeting, March 2025. MedPage Today, March 18, 2025. View Source
• [5] Boni V, Spenlé C, Gazzah A, et al. 694 Potent combination activity of B7-H4 TOP1i ADC puxitatug samrotecan with rilvegostomig and saruparib. J Immunother Cancer. 2025;13(Suppl 2):A798. doi:10.1136/jitc-2025-SITC2025.0694. View Source
• [6] Pommier Y, Thomas A. New Life of Topoisomerase I Inhibitors as Antibody–Drug Conjugate Warheads. Clinical Cancer Research. 2023;29(6):991-993. doi:10.1158/1078-0432.CCR-22-3640. View Source